Cas no 2411318-47-1 (N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide)

• Product Name: N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide
• CAS No: 2411318-47-1
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 6250217
• PubChem ID: 146106950
• Update Time: 2025-05-20

N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide
• EN300-26578894
• N-[[2-(Propan-2-ylsulfamoylmethyl)phenyl]methyl]prop-2-enamide
• 2411318-47-1
• N-[(2-{[(propan-2-yl)sulfamoyl]methyl}phenyl)methyl]prop-2-enamide

• Inchi： 1S/C14H20N2O3S/c1-4-14(17)15-9-12-7-5-6-8-13(12)10-20(18,19)16-11(2)3/h4-8,11,16H,1,9-10H2,2-3H3,(H,15,17)
• InChI Key： DELJISJFZGGSGP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1CNC(C=C)=O)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide

N-(2-{(Propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2411318-47-1, known as N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a sulfamoyl group, a methyl group, and a phenyl ring substituted with a propenamide moiety. The molecule's structure allows for versatile reactivity and functionality, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in drug design, particularly in the development of inhibitors for various enzymes and receptors. The propan-2-yl group in this compound adds to its hydrophobicity, which can enhance its bioavailability when used in pharmaceutical formulations. Additionally, the methyl group attached to the phenyl ring contributes to the molecule's stability and reactivity, making it a valuable building block in organic synthesis.

The methylprop-2-enamide portion of the molecule introduces a conjugated system, which can influence the compound's electronic properties. This feature is particularly useful in applications requiring light-responsive materials or in the design of dyes and pigments. Recent advancements in materials science have explored the use of such compounds in creating advanced polymers and coatings with tailored optical properties.

From a synthetic perspective, the preparation of N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide involves multi-step reactions that showcase the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the sulfamoyl intermediate, followed by nucleophilic substitution to introduce the phenyl ring. The final step involves amide formation to complete the structure. These steps highlight the importance of stereocontrol and regioselectivity in achieving high yields and pure products.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its ability to modulate enzyme activity makes it a potential candidate for drug development targeting diseases such as cancer and inflammation. In materials science, its optical properties make it suitable for use in optoelectronic devices and sensors. Furthermore, its stability under various conditions makes it a reliable component in industrial formulations.

Recent research has also focused on understanding the environmental impact of such compounds. Studies have shown that while N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide is stable under normal conditions, it can undergo biodegradation under specific microbial conditions. This knowledge is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

In conclusion, N-(2-{(propan-2-yl)sulfamoylmethyl}phenyl)methylprop-2-enamide (CAS No. 2411318-47-1) is a multifaceted compound with wide-ranging applications across various fields. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable asset in both academic research and industrial innovation.